Cas no 52329-26-7 (Chrysodine)

• Product Name: Chrysodine
• CAS No: 52329-26-7
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 936751
• PubChem ID: 6450305
• Update Time: 2025-04-19

Chrysodine Chemical and Physical Properties

Names and Identifiers

• Chrysodine
• 6H-2-Benzopyran-6,8(7H)-dione, 7-(acetyloxy)-3-(1,3,5-heptatrienyl)-7-methyl-, (E,E,E)-(-)-
• [3-[(1E,3E,5E)-hepta-1,3,5-trienyl]-7-methyl-6,8-dioxoisochromen-7-yl] acetate
• 52329-26-7

• Inchi： 1S/C19H18O5/c1-4-5-6-7-8-9-15-10-14-11-17(21)19(3,24-13(2)20)18(22)16(14)12-23-15/h4-12H,1-3H3/b5-4+,7-6+,9-8+
• InChI Key： XZRLZOCMYBKPHR-ZAJAATJQSA-N
• SMILES： O(C(C)=O)C1(C)C(C=C2C=C(/C=C/C=C/C=C/C)OC=C2C1=O)=O

Computed Properties

• Exact Mass: 326.11544
• Monoisotopic Mass: 326.115424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 69.7

Experimental Properties

• Density: 1.22
• Boiling Point: 521.4°C at 760 mmHg
• Flash Point: 230.5°C
• Refractive Index: 1.578
• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones Azaphilones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones